Cas no 2287317-01-3 ((3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol)

• Product Name: (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol
• CAS No: 2287317-01-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6038844
• PubChem ID: 137943096
• Update Time: 2025-07-16

(3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol Chemical and Physical Properties

Names and Identifiers

• {3-pentylbicyclo[1.1.1]pentan-1-yl}methanol
• (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol
• EN300-6762155
• 2287317-01-3

• Inchi： 1S/C11H20O/c1-2-3-4-5-10-6-11(7-10,8-10)9-12/h12H,2-9H2,1H3
• InChI Key： VWANMDLPKPWJAI-UHFFFAOYSA-N
• SMILES： OCC12CC(CCCCC)(C1)C2

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol

Introduction to (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol (CAS No: 2287317-01-3)

Chemical compounds with unique structural frameworks often exhibit intriguing properties that make them valuable in various scientific and industrial applications. One such compound, (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol (CAS No: 2287317-01-3), has garnered attention in the field of organic chemistry and pharmaceutical research due to its distinctive bicyclic structure and potential biological activities. This introduction delves into the compound's structural characteristics, synthesis methods, and emerging applications, particularly in the context of contemporary research advancements.

The molecular structure of (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol is characterized by a bicyclo[1.1.1]pentane core, which is a three-membered bicyclic system consisting of three carbon atoms forming a triangle and two additional carbon atoms that complete the ring. This unique framework imparts rigidity and specific spatial orientations to the molecule, which can influence its interactions with biological targets. The presence of a pentyl group at the 3-position and a hydroxymethyl group at the 1-position further enhances its molecular complexity and reactivity.

The synthesis of (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex cyclic systems. One common approach involves the use of carbonylative cyclization reactions, where a carbon-carbon bond is formed between two carbonyl groups, followed by functional group modifications to introduce the desired substituents. Recent advances in catalytic systems have enabled more efficient and selective synthesis routes, reducing byproduct formation and improving yields.

Recent research has explored the potential biological activities of compounds with similar bicyclic structures, including (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol. Studies have indicated that such molecules may exhibit properties relevant to drug discovery, particularly as modulators of enzyme activity and receptor binding. The rigid framework of the bicyclo[1.1.1]pentane core can mimic natural substrates or binding pockets, making these compounds promising candidates for developing novel therapeutic agents.

In particular, the hydroxymethyl group in (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications. Functional groups such as amines or alcohols can be introduced through nucleophilic substitution or other reaction pathways, expanding the compound's utility in medicinal chemistry and materials science.

The pharmaceutical industry has shown interest in developing small molecules with complex cyclic structures due to their potential to interact with biological targets in unique ways. For instance, studies have suggested that bicyclic compounds may disrupt protein-protein interactions or inhibit enzyme catalysis by occupying specific binding sites that linear molecules cannot access. This structural diversity makes compounds like (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol valuable tools for exploring new therapeutic strategies.

Another area of interest is the use of such compounds in materials science, where their rigid structures can contribute to enhanced stability and performance in applications like polymers or liquid crystals. The ability to modify various functional groups within the molecule allows for fine-tuning of material properties, making these compounds versatile building blocks for advanced materials development.

The synthesis and application of (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol also highlight the importance of computational chemistry in modern drug discovery processes. Molecular modeling techniques can predict how a compound will interact with biological targets based on its three-dimensional structure, guiding experimental design and optimizing lead compounds for further development.

In conclusion, (3-Pentyl-1-bicyclo[1.1.1]pentanyl)methanol (CAS No: 2287317-01-3) represents an intriguing chemical entity with significant potential in both pharmaceutical research and materials science. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational tools, position it as a valuable compound for future investigations.